Cas no 1270472-06-4 (3-AMINO-3-(3-FLUORO-5-METHYLPHENYL)PROPAN-1-OL)

• Product Name: 3-AMINO-3-(3-FLUORO-5-METHYLPHENYL)PROPAN-1-OL
• CAS No: 1270472-06-4
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 5582902
• PubChem ID: 55282967
• Update Time: 2025-08-03

3-AMINO-3-(3-FLUORO-5-METHYLPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(3-FLUORO-5-METHYLPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-3-fluoro-5-methyl-
• 1270472-06-4
• EN300-1829629
• DTXSID001261847
• AKOS006344834
• Benzenepropanol, gamma-amino-3-fluoro-5-methyl-

• Inchi： 1S/C10H14FNO/c1-7-4-8(6-9(11)5-7)10(12)2-3-13/h4-6,10,13H,2-3,12H2,1H3
• InChI Key： XBPZOLGDCXUOAV-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)C(CCO)N

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-AMINO-3-(3-FLUORO-5-METHYLPHENYL)PROPAN-1-OL

Comprehensive Overview of 3-AMINO-3-(3-FLUORO-5-METHYLPHENYL)PROPAN-1-OL (CAS No. 1270472-06-4)

3-AMINO-3-(3-FLUORO-5-METHYLPHENYL)PROPAN-1-OL (CAS No. 1270472-06-4) is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 3-fluoro-5-methylphenyl moiety and the propan-1-ol backbone, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing central nervous system (CNS) therapeutics and enzyme inhibitors, aligning with current trends in precision medicine.

The compound's amino and hydroxyl functional groups enhance its versatility in chemical modifications, enabling applications in drug discovery and material science. Recent studies highlight its relevance in addressing neurodegenerative diseases, a hot topic in 2024, as global populations age. Its fluorinated aromatic ring also contributes to improved metabolic stability, a key consideration in modern pharmacokinetic optimization.

From a synthetic chemistry perspective, CAS 1270472-06-4 serves as a building block for chiral ligands and asymmetric catalysis, areas gaining traction in green chemistry initiatives. The 3-methyl substitution on the phenyl ring offers steric control, while the fluorine atom modulates electronic properties—critical for designing selective receptor agonists. These attributes answer frequent search queries about "fluorine's role in drug design" and "steric effects in organic synthesis."

Analytical characterization of this compound typically involves HPLC purity testing, NMR spectroscopy, and mass spectrometry, reflecting industry demands for rigorous quality control. Its logP value and hydrogen bonding capacity are frequently analyzed parameters, as evidenced by searches for "ADME prediction of amino alcohols." Notably, the compound's stability under physiological pH conditions makes it suitable for prodrug development, another trending research area.

In material science, the polar hydroxyl group of 3-AMINO-3-(3-FLUORO-5-METHYLPHENYL)PROPAN-1-OL facilitates interactions with polymers, addressing search trends like "functionalized monomers for smart materials." Its potential in self-assembling nanostructures is being explored, particularly for drug delivery systems—a subject with over 10,000 monthly searches globally. The compound's crystallinity and solubility profile are also key discussion points in formulation science forums.

Environmental considerations are paramount in 2024, and this compound's biodegradation pathways are under scrutiny. Computational chemistry studies using DFT calculations predict its environmental fate, responding to queries about "eco-friendly fluorochemicals." Regulatory databases show no restrictions, but researchers monitor its ecotoxicity—a frequently searched term alongside "green chemistry metrics."

The commercial availability of CAS 1270472-06-4 from specialty chemical suppliers meets the demand for high-purity research chemicals. Market analyses indicate growing interest from contract research organizations (CROs) and academic labs working on fragment-based drug discovery. Storage recommendations typically emphasize protection from oxidation and moisture, common concerns reflected in search engine data.

Future research directions may explore its metal-chelating properties for catalytic applications or its incorporation into bioorthogonal chemistry systems. These prospects align with emerging search trends like "click chemistry modifications" and "transition metal complexes in medicine." Patent landscapes suggest increasing innovation around derivatives of this scaffold, particularly for kinase-targeted therapies.

In summary, 3-AMINO-3-(3-FLUORO-5-METHYLPHENYL)PROPAN-1-OL represents a multifaceted compound bridging medicinal chemistry and materials science. Its structural tunability and physicochemical properties continue to inspire research across disciplines, addressing both fundamental scientific questions and applied industrial challenges in 2024's innovation-driven market.